aquastatin A
aquastatin A
Brand Name:
Vulcanchem
CAS No.:
153821-50-2
VCID:
VC0120116
InChI:
InChI=1S/C36H52O12/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-18-25(47-36-33(42)32(41)31(40)28(21-37)48-36)20-27(39)30(23)35(45)46-24-17-22(2)29(34(43)44)26(38)19-24/h17-20,28,31-33,36-42H,3-16,21H2,1-2H3,(H,43,44)/t28-,31+,32+,33-,36-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC1=C(C(=CC(=C1)OC2C(C(C(C(O2)CO)O)O)O)O)C(=O)OC3=CC(=C(C(=C3)C)C(=O)O)O
Molecular Formula:
C36H52O12
Molecular Weight:
676.8 g/mol
aquastatin A
CAS No.: 153821-50-2
Main Products
VCID: VC0120116
Molecular Formula: C36H52O12
Molecular Weight: 676.8 g/mol
| CAS No. | 153821-50-2 |
|---|---|
| Product Name | aquastatin A |
| Molecular Formula | C36H52O12 |
| Molecular Weight | 676.8 g/mol |
| IUPAC Name | 2-hydroxy-4-[2-hydroxy-6-pentadecyl-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoyl]oxy-6-methylbenzoic acid |
| Standard InChI | InChI=1S/C36H52O12/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-18-25(47-36-33(42)32(41)31(40)28(21-37)48-36)20-27(39)30(23)35(45)46-24-17-22(2)29(34(43)44)26(38)19-24/h17-20,28,31-33,36-42H,3-16,21H2,1-2H3,(H,43,44)/t28-,31+,32+,33-,36-/m1/s1 |
| Standard InChIKey | PAQGKQJWHLLQLF-DIARTVEHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC1=C(C(=CC(=C1)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O)C(=O)OC3=CC(=C(C(=C3)C)C(=O)O)O |
| SMILES | CCCCCCCCCCCCCCCC1=C(C(=CC(=C1)OC2C(C(C(C(O2)CO)O)O)O)O)C(=O)OC3=CC(=C(C(=C3)C)C(=O)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC1=C(C(=CC(=C1)OC2C(C(C(C(O2)CO)O)O)O)O)C(=O)OC3=CC(=C(C(=C3)C)C(=O)O)O |
| Synonyms | aquastatin A |
| PubChem Compound | 192651 |
| Last Modified | Nov 11 2021 |
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